Cas no 2228691-06-1 (1,1,1-trifluoro-3-(3-fluoropyridin-2-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(3-fluoropyridin-2-yl)propan-2-ol
• CAS No: 2228691-06-1
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 5947101
• PubChem ID: 165630485
• Update Time: 2025-05-26

1,1,1-trifluoro-3-(3-fluoropyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-fluoropyridin-2-yl)propan-2-ol
• 2228691-06-1
• EN300-1958322

• Inchi： 1S/C8H7F4NO/c9-5-2-1-3-13-6(5)4-7(14)8(10,11)12/h1-3,7,14H,4H2
• InChI Key： UEBOMGDYIOANFV-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC=CN=1)F)O)(F)F

Computed Properties

• Exact Mass: 209.04637650g/mol
• Monoisotopic Mass: 209.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1,1,1-trifluoro-3-(3-fluoropyridin-2-yl)propan-2-ol

Professional Introduction to 1,1,1-trifluoro-3-(3-fluoropyridin-2-yl)propan-2-ol (CAS No. 2228691-06-1)

1,1,1-trifluoro-3-(3-fluoropyridin-2-yl)propan-2-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228691-06-1, features a unique structural framework that combines fluorinated aliphatic and aromatic moieties, making it a promising candidate for various applications in drug discovery and development. The presence of multiple fluorine atoms and a pyridine ring imparts distinct physicochemical properties that are critical for its potential utility in medicinal chemistry.

The compound's structure consists of a trifluoromethyl group attached to a propyl chain, which is further substituted with a 3-fluoropyridin-2-yl moiety. This arrangement not only enhances the lipophilicity of the molecule but also introduces specific electronic and steric effects that can be leveraged in the design of novel therapeutic agents. The fluorine atoms, in particular, play a crucial role in modulating the compound's metabolic stability, bioavailability, and binding affinity to biological targets.

In recent years, there has been growing interest in the development of fluorinated compounds for their ability to improve drug properties such as solubility, permeability, and metabolic resistance. The use of fluorine atoms in drug molecules has been extensively studied and validated, with numerous examples demonstrating their efficacy in enhancing pharmacokinetic profiles. For instance, fluoroaromatics are well-known for their enhanced binding affinity to enzymes and receptors due to the electron-withdrawing nature of fluorine.

The specific combination of a trifluoromethyl group and a pyridine ring in 1,1,1-trifluoro-3-(3-fluoropyridin-2-yl)propan-2-ol suggests potential applications in the development of central nervous system (CNS) drugs. Pyridine derivatives are frequently employed in CNS pharmacology due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The introduction of fluorine atoms can further optimize these interactions by enhancing binding stability and reducing susceptibility to metabolic degradation.

Recent studies have highlighted the importance of fluorinated compounds in antiviral and anticancer therapies. The structural features of 1,1,1-trifluoro-3-(3-fluoropyridin-2-yl)propan-2-ol make it an attractive scaffold for designing molecules that can interfere with viral replication or inhibit cancer cell proliferation. For example, fluorinated pyridines have been shown to exhibit potent activity against various enzymes involved in viral polymerization and replication. Additionally, the lipophilic nature of this compound may facilitate its penetration into tumor tissues, making it a promising candidate for oncological applications.

The synthesis of 1,1,1-trifluoro-3-(3-fluoropyridin-2-yl)propan-2-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the pyridine moiety and protection-deprotection steps to handle sensitive functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve selective functionalization at specific positions on the molecular framework.

The physicochemical properties of this compound are critical for its formulation and delivery as a therapeutic agent. Parameters such as solubility, melting point, and partition coefficient (logP) must be carefully evaluated to determine its suitability for different administration routes. Computational modeling techniques can be used to predict these properties before experimental validation, thereby streamlining the drug development process.

In conclusion, 1,1,1-trifluoro-3-(3-fluoropyridin-2-yl)propan-2-ol represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties position it as a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in future drug discovery efforts.